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Phenothiazine derivatives, a class of compounds historically recognized for their antipsychotic

properties, are gaining significant attention for their potent antimicrobial and antifungal

activities.[1][2][3] This renewed interest stems from their broad-spectrum efficacy, including

activity against multidrug-resistant (MDR) pathogens, offering a promising avenue for the

development of novel therapeutics in an era of escalating antibiotic resistance.[4][5][6][7] These

notes provide an overview of their applications, quantitative data on their efficacy, and detailed

protocols for their evaluation.

Antimicrobial and Antifungal Spectrum
Phenothiazine derivatives have demonstrated significant in vitro and in vivo activity against a

wide range of Gram-positive and Gram-negative bacteria, as well as various fungal species.[1]

[8] Notably, compounds such as chlorpromazine, thioridazine, promethazine, and

trifluoperazine have shown efficacy against challenging pathogens like methicillin-resistant

Staphylococcus aureus (MRSA) and multidrug-resistant Acinetobacter baumannii.[4][7][9] Their

antifungal activity extends to clinically relevant yeasts and molds, including Cryptococcus

neoformans, Candida albicans, Aspergillus species, and zygomycetes.[10][11][12][13][14]
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Quantitative Antimicrobial Activity of Phenothiazine
Derivatives
The following table summarizes the Minimum Inhibitory Concentrations (MIC) of various

phenothiazine derivatives against selected bacterial strains.

Phenothiazine
Derivative

Bacterial Strain MIC Range (µg/mL) Reference

Chlorpromazine
Acinetobacter

baumannii (MDR)
50 - 600 [4][7]

Thioridazine
Acinetobacter

baumannii (MDR)
50 - 600 [4][7]

Promethazine
Acinetobacter

baumannii (MDR)
50 - 600 [4][7]

Trifluoperazine
Acinetobacter

baumannii (MDR)
50 - 600 [4][7]

Chlorpromazine
Staphylococcus

aureus
25 - 100 [3]

Thioridazine
Mycobacterium

tuberculosis (MDR)

Clinically relevant

concentrations
[1][5]

JBC 1847
Gram-positive

pathogens
0.5 - 2 [15]

Quantitative Antifungal Activity of Phenothiazine
Derivatives
The table below presents the MIC values of phenothiazine derivatives against various fungal

pathogens.
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Phenothiazine
Derivative

Fungal Species MIC Range (µg/mL) Reference

Chlorpromazine
Cryptococcus

neoformans/gattii
4 - 16 [12][14]

Promethazine
Cryptococcus

neoformans/gattii
8 - 32 [12][14]

Trifluoperazine Candida albicans >32 [10]

Compound 17d & 17e

(Trifluoperazine

derivatives)

Candida albicans 8 [10]

Chlorpromazine

Aspergillus,

Scedosporium,

Zygomycetes

16 - 64 [11]

Trifluoperazine

Aspergillus,

Scedosporium,

Zygomycetes

16 - 64 [11]

Mechanisms of Action
The antimicrobial and antifungal effects of phenothiazine derivatives are multifaceted,

contributing to their broad-spectrum activity and potential to overcome resistance mechanisms.

Key mechanisms include:

Inhibition of Efflux Pumps: Phenothiazines can inhibit ATP-binding cassette (ABC) type efflux

pumps in bacteria and fungi, which are often responsible for multidrug resistance.[5][6] This

inhibition restores the efficacy of conventional antibiotics that are otherwise expelled from the

microbial cell.

Calmodulin Antagonism: The antifungal activity of some phenothiazines correlates with their

ability to antagonize calmodulin, a key calcium-binding protein involved in various cellular

processes.[10]
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Generation of Reactive Oxygen Species (ROS): Certain derivatives, like chlorpromazine, can

induce the production of ROS within bacterial cells, leading to oxidative stress and damage

to cellular components, including DNA and cell membranes.[4][7]

Membrane Disruption: Phenothiazines can interact with and disrupt the integrity of microbial

cell membranes, leading to leakage of cellular contents and cell death.[14]

Below is a diagram illustrating the proposed mechanisms of action of phenothiazine

derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. benthamscience.com [benthamscience.com]

3. researchgate.net [researchgate.net]

4. Antibacterial properties of phenothiazine derivatives against multidrug-resistant
Acinetobacter baumannii strains - PubMed [pubmed.ncbi.nlm.nih.gov]

5. iv.iiarjournals.org [iv.iiarjournals.org]

6. Role of Phenothiazines and Structurally Similar Compounds of Plant Origin in the Fight
against Infections by Drug Resistant Bacteria - PMC [pmc.ncbi.nlm.nih.gov]

7. academic.oup.com [academic.oup.com]

8. Antimicrobial activity of phenothiazines, benzo[a]phenothiazines and benz[c]acridines -
PubMed [pubmed.ncbi.nlm.nih.gov]

9. Phenothiazine Derivatives: The Importance of Stereoisomerism in the Tolerance and
Efficacy of Antimicrobials - PMC [pmc.ncbi.nlm.nih.gov]

10. Antifungal phenothiazines: optimization, characterization of mechanism, and modulation
of neuroreceptor activity - PMC [pmc.ncbi.nlm.nih.gov]

11. Activity and post antifungal effect of chlorpromazine and trifluopherazine against
Aspergillus, Scedosporium and zygomycetes - PubMed [pubmed.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/33884726/
https://academic.oup.com/jambio/article-abstract/131/5/2235/6715827
https://academic.oup.com/mmy/article/58/7/906/5721774
https://www.benchchem.com/product/b1255791?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/8084227_Antimicrobial_activity_of_phenothiazines
https://www.benthamscience.com/article/150229
https://www.researchgate.net/figure/List-of-phenothiazines-tested-for-antimicrobial-action_tbl2_226029054
https://pubmed.ncbi.nlm.nih.gov/33884726/
https://pubmed.ncbi.nlm.nih.gov/33884726/
https://iv.iiarjournals.org/content/invivo/18/6/725.full.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4790298/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4790298/
https://academic.oup.com/jambio/article-abstract/131/5/2235/6715827
https://pubmed.ncbi.nlm.nih.gov/1503410/
https://pubmed.ncbi.nlm.nih.gov/1503410/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11246383/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11246383/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8994671/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8994671/
https://pubmed.ncbi.nlm.nih.gov/17576318/
https://pubmed.ncbi.nlm.nih.gov/17576318/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1255791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


12. Antifungal activity of promethazine and chlorpromazine against planktonic cells and
biofilms of Cryptococcus neoformans/Cryptococcus gattii complex species - PubMed
[pubmed.ncbi.nlm.nih.gov]

13. pubs.acs.org [pubs.acs.org]

14. academic.oup.com [academic.oup.com]

15. Frontiers | A Novel Promazine Derivative Shows High in vitro and in vivo Antimicrobial
Activity Against Staphylococcus aureus [frontiersin.org]

To cite this document: BenchChem. [Unlocking the Potential: Phenothiazine Derivatives as
Antimicrobial and Antifungal Agents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1255791#antimicrobial-and-antifungal-applications-
of-phenothiazine-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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